Cas no 162576-01-4 (Benzyl (2-aminoethyl)(methyl)carbamate hydrochloride)

• Product Name: Benzyl (2-aminoethyl)(methyl)carbamate hydrochloride
• CAS No: 162576-01-4
• MF: C₁₁H₁₇ClN₂O₂
• MW: 244.717881917953
• MDL: MFCD11112220
• CID: 836458
• PubChem ID: 18978091
• Update Time: 2025-11-02

Benzyl (2-aminoethyl)(methyl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl (2-aminoethyl)(methyl)carbamate hydrochloride
• 1-CBZ-1-methyl-ethylenediamine-HCl
• Benzyl (2-aminoethyl)(methyl)-carbamate hydrochloride
• (2-amino-ethyl)-methyl-carbamic acid benzyl ester hydrochloride
• 2-(aminoethyl)-methyl-carbamic acid benzyl ester hydrochloride
• 2-(N-benzyloxycarbonyl-N-methyl-amino)-ethylamine hydrochloride
• AK-63374
• ANW-53803
• BR-63374
• CTK8B6628
• N-Cbz-N-methylethylenediamine HCl
• SureCN1880511
• benzyl N-(2-aminoethyl)-N-methylcarbamate hydrochloride
• N-Cbz-N-Methylethylenediamine hydrochloride
• AX8217033
• AB0000894
• W3543
• ST24024638
• benzyl N-(2-aminoethyl)-N-methylcarbamate;hydrochloride
• Benzyl (2-aminoethyl
• 1-cbz-1-methyl-ethylenediamine hcl
• 162576-01-4
• MFCD11112220
• N1-Cbz-N1-methylethane-1,2-diamine Hydrochloride
• DB-360140
• AKOS015909941
• SCHEMBL1880511
• CS-0151250
• DTXSID50597051
• SY101779
• Benzyl (2-aminoethyl)methylcarbamate--hydrogen chloride (1/1)
• GS-4110
• Benzyl(2-aminoethyl)(methyl)carbamatehydrochloride
• 1-CBZ-1-methyl-ethylenediamine hydrochloride

• MDL： MFCD11112220
• Inchi： 1S/C11H16N2O2.ClH/c1-13(8-7-12)11(14)15-9-10-5-3-2-4-6-10;/h2-6H,7-9,12H2,1H3;1H
• InChI Key： UXWLBNDYLILRTJ-UHFFFAOYSA-N
• SMILES： Cl.O(C(N(C)CCN)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.09801
• Monoisotopic Mass: 244.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• PSA: 55.56

Benzyl (2-aminoethyl)(methyl)carbamate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on Benzyl (2-aminoethyl)(methyl)carbamate hydrochloride

Benzyl (2-aminoethyl)(methyl)carbamate Hydrochloride: A Versatile Carbamate Derivative in Modern Pharmaceutical Research

Benzyl (2-aminoethyl)(methyl)carbamate hydrochloride, with the CAS number 162576-01-4, represents a promising carbamate derivative that has garnered significant attention in recent years due to its unique chemical structure and potential biological activities. This compound belongs to the broader class of carbamate esters, which are widely utilized in pharmaceutical and biochemical applications for their ability to modulate enzyme activity and interact with biological targets. The synthesis and functional properties of Benzyl (2-aminoethyl)(methyl)carbamate hydrochloride are closely tied to its molecular framework, which incorporates a benzyl group, an aminoethyl chain, and a methylcarbamate moiety, all of which contribute to its pharmacological relevance.

Recent studies have highlighted the role of carbamate derivatives in the development of targeted therapies for chronic diseases. For instance, a 2023 publication in the Journal of Medicinal Chemistry explored the potential of Benzyl (2-aminoethyl)(methyl)carbamate hydrochloride as a prodrug for neurodegenerative disorders. The compound's ability to cross the blood-brain barrier and its potential to inhibit acetylcholinesterase activity make it a candidate for treating conditions such as Alzheimer’s disease. These findings underscore the importance of carbamate esters in the design of drug delivery systems that enhance therapeutic efficacy while minimizing systemic side effects.

The chemical structure of Benzyl (2-aminoethyl)(methyl)carbamate hydrochloride is characterized by a central carbamate linkage connecting the benzyl group with the aminoethyl and methyl substituents. This structural feature allows the compound to act as a biomolecule modulator, interacting with various enzymes and receptors. The hydrochloride salt form ensures solubility and stability, which are critical for pharmaceutical applications. Researchers have also investigated the synthetic pathways for this compound, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity, as reported in a 2024 study published in Organic & Biomolecular Chemistry.

Furthermore, the pharmacological properties of Benzyl (2-aminoethyl)(methyl)carbamate hydrochloride have been evaluated in preclinical models. A 2023 review in Pharmaceutical Research highlighted its potential as an anti-inflammatory agent, demonstrating its ability to suppress cytokine production in inflammatory conditions. The compound's mechanism of action involves the inhibition of pro-inflammatory pathways, making it a valuable candidate for chronic inflammatory diseases such as rheumatoid arthritis. These findings suggest that carbamate derivatives like this compound could play a pivotal role in the development of novel therapeutic strategies.

Recent advancements in computational chemistry have also contributed to the understanding of Benzyl (2-aminoethyl)(methyl)carbamate hydrochloride's behavior. A 2024 study in Journal of Computational Chemistry utilized molecular docking simulations to predict the compound's interactions with target proteins, such as kinase enzymes and ion channels. These simulations provided insights into the compound's binding affinity and potential selectivity, which are critical for drug discovery and targeted therapy development. Such computational tools are increasingly being used to accelerate the drug development pipeline for carbamate-based compounds.

Additionally, the toxicological profile of Benzyl (2-aminoethyl)(methyl)carbamate hydrochloride has been assessed in various studies to ensure its safety for potential therapeutic applications. A 2023 report in Toxicological Sciences indicated that the compound exhibits low acute toxicity and minimal genotoxic potential, which are essential attributes for pharmaceutical compounds. These findings support the compound's suitability for further clinical development and highlight the importance of preclinical safety assessments in the drug discovery process.

The synthetic versatility of Benzyl (2-aminoethyl)(methyl)carbamate hydrochloride has also been explored in the context of green chemistry. Researchers have focused on developing sustainable synthesis methods that reduce environmental impact while maintaining the compound's therapeutic potential. A 2024 study in Green Chemistry demonstrated the use of microwave-assisted reactions and solvent-free conditions to synthesize the compound efficiently. These methods not only improve reaction efficiency but also align with the principles of eco-friendly chemistry, which are increasingly important in modern pharmaceutical research.

Moreover, the pharmacokinetic properties of Benzyl (2-aminoethyl)(methyl)carbamate hydrochloride have been investigated to understand its behavior in the body. A 2023 study in Drug Metabolism and Disposition revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its therapeutic efficacy. The compound's ability to maintain stable concentrations in the bloodstream and its potential for targeted delivery make it a promising candidate for chronic disease management.

In conclusion, Benzyl (2-aminoethyl)(methyl)carbamate hydrochloride represents a significant advancement in the field of carbamate-based pharmaceuticals. Its unique chemical structure, combined with its potential biological activities, positions it as a valuable compound for future therapeutic applications. Ongoing research into its synthetic methods, pharmacological properties, and toxicological profile continues to expand its potential in the treatment of various medical conditions. As the field of pharmaceutical science evolves, compounds like this one will play an increasingly important role in the development of innovative therapies that address complex health challenges.